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Compound of Interest

Compound Name: N-Cholyl-L-alanine

Cat. No.: B15572821 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the proper disposal of

N-Cholyl-L-alanine, a bile acid amidate found in human fecal samples. While comprehensive

toxicological data for this specific compound is not widely available, this document outlines a

cautious approach based on available safety information and general best practices for

laboratory chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle N-Cholyl-L-alanine with

appropriate safety measures. The available product information suggests treating the

substance as potentially hazardous until more comprehensive data is available.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side shields.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat is mandatory to protect from accidental spills.

Engineering Controls:
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Handle the compound in a well-ventilated area. For procedures that may generate dust, a

fume hood is recommended.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of N-Cholyl-L-
alanine. This information is crucial for its proper handling and storage.

Property Value Source

Formal Name

N-[(3α,5β,7α,12α)-3,7,12-

trihydroxy-24-oxocholan-24-yl]-

L-alanine

[1]

CAS Number 18416-54-1 [1]

Molecular Formula C₂₇H₄₅NO₆ [1]

Formula Weight 479.7 g/mol [1]

Appearance A crystalline solid [1]

Purity ≥95% [1]

Storage Temperature -20°C [1]

Solubility

DMSO: Slightly Soluble (0.1-1

mg/ml), Ethanol: Slightly

Soluble (0.1-1 mg/ml)

[1]

Step-by-Step Disposal Protocol
The disposal of N-Cholyl-L-alanine should be approached with caution, adhering to

institutional and local regulations. While a specific Safety Data Sheet (SDS) indicates it is not

classified as a hazardous substance, it is prudent to manage its disposal through a formal

chemical waste program.

Step 1: Waste Identification and Segregation

Solid Waste: Collect all solid N-Cholyl-L-alanine waste, including residual powder and

contaminated items such as weigh boats, filter paper, and gloves, in a designated and clearly
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labeled waste container.

Liquid Waste: If N-Cholyl-L-alanine has been dissolved in a solvent, the resulting solution

should be collected in a separate, compatible liquid waste container.

Avoid Mixing: Do not mix N-Cholyl-L-alanine waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Step 2: Container Labeling

Properly label the waste container with the following information:

The words "Hazardous Waste" (as a precautionary measure)

The full chemical name: "N-Cholyl-L-alanine"

The CAS Number: "18416-54-1"

The primary hazard (e.g., "Irritant" - as a precaution)

The date of accumulation

The name of the principal investigator or laboratory group

Step 3: Storage of Waste

Store the sealed waste container in a designated and secure satellite accumulation area.

Ensure the storage area is well-ventilated and away from incompatible materials.

Keep the waste container closed at all times, except when adding waste.

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Provide them with all the necessary information regarding the waste stream as detailed on

the label.
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Do not dispose of N-Cholyl-L-alanine down the drain or in the regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Cholyl-L-alanine.

Start: N-Cholyl-L-alanine Waste

Assess Waste Form

Solid Waste
(Powder, Contaminated Labware)

Solid

Liquid Waste
(Solutions)

Liquid

Place in Labeled
Solid Waste Container
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Contact EHS for Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal decision workflow for N-Cholyl-L-alanine.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of N-Cholyl-L-alanine, thereby minimizing potential risks to personnel and the

environment. Always consult your institution's specific chemical hygiene plan and waste

disposal guidelines for final verification of these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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